2-(ethylthio)-N-(3-hydroxy-3-(thiophen-2-yl)propyl)benzamide

• IUPAC Name: 2-ethylsulfanyl-N-(3-hydroxy-3-thiophen-2-ylpropyl)benzamide
• InChI: InChI=1S/C16H19NO2S2/c1-2-20-14-7-4-3-6-12(14)16(19)17-10-9-13(18)15-8-5-11-21-15/h3-8,11,13,18H,2,9-10H2,1H3,(H,17,19)
• InChI Key: PLBNWKFBVCVURY-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NCCC(C2=CC=CS2)O
• Molecular Formula: C16H19NO2S2
• Molecular Weight: 321.5 g/mol
• CAS No.: 1421441-86-2

Description

2-(ethylthio)-N-(3-hydroxy-3-(thiophen-2-yl)propyl)benzamide is a useful research compound. Its molecular formula is C16H19NO2S2 and its molecular weight is 321.45. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Properties

• Acylthiourea derivatives, including those similar to the target compound, have shown antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi. These compounds' effectiveness varies depending on the type and position of substituents on the phenyl group (Limban et al., 2011).
• Another study on Schiff bases derived from thiophene-2-glyoxal highlighted their coordination with metal ions and demonstrated higher antimicrobial activities compared to the free ligand (Singh, Das, & Dhakarey, 2009).

Inhibitory Activity

• Some derivatives, such as 2-(diethylamino)thieno1,3ŏxazin-4-ones, have been synthesized and found to inhibit human leukocyte elastase (HLE) effectively, suggesting potential applications in treating inflammatory diseases (Gütschow et al., 1999).

Structural Analysis and Synthesis

• A study focusing on the crystal structure of a compound closely related to the target molecule provided insights into its molecular arrangement and interactions, which can be crucial for understanding its reactivity and potential applications (Sharma et al., 2016).
• The chemoselective N-benzoylation of aminophenols using benzoylisothiocyanates has been investigated, leading to the formation of biologically interesting compounds. This research can guide the synthesis of related benzamide derivatives (Singh, Lakhan, & Singh, 2017).

Pharmacological Potential

• Certain thiazole and thiophene derivatives have been evaluated for their antiallergy activity, demonstrating the potential of these compounds in developing new treatments for allergic reactions (Hargrave, Hess, & Oliver, 1983).
• Another study synthesized a series of compounds including 2-(phenylthio)benzo[b]thiophenes and evaluated them as selective MT2 receptor ligands, indicating their potential in treating sleep disorders (Mesangeau et al., 2011).